![molecular formula C15H23NO4S B2716379 4-(4-Methoxy-2,3-dimethylbenzenesulfonyl)-2,6-dimethylmorpholine CAS No. 799259-02-2](/img/structure/B2716379.png)
4-(4-Methoxy-2,3-dimethylbenzenesulfonyl)-2,6-dimethylmorpholine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-methoxy-2,3-dimethylbenzenesulfonyl chloride” is a compound used in organic synthesis. It is a white crystalline solid with a molecular weight of 234.7 .
Molecular Structure Analysis
The molecular formula of this compound is C9H11ClO3S . The InChI code is 1S/C9H11ClO3S/c1-6-7(2)9(14(10,11)12)5-4-8(6)13-3/h4-5H,1-3H3 .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 234.7 .Scientific Research Applications
Enzyme Inhibitory and Computational Study
A study by Abbasi et al. (2018) on a series of sulfonamides derived from 4-methoxyphenethylamine showcases the potential of related compounds as therapeutic agents for Alzheimer’s disease. These compounds were evaluated for their inhibitory effects on acetylcholinesterase, demonstrating significant activity, which suggests their utility in developing treatments for neurodegenerative conditions (Abbasi et al., 2018).
Spectroscopic Study of Analogues
Kimber et al. (2003) conducted a preparative and preliminary spectroscopic study on methoxy isomers related to Zinquin ester, a specific fluorophore for Zn(II). This research highlights the role of methoxy-substituted compounds in developing sensitive and specific fluorescent probes for bioimaging and detection of metal ions in biological systems (Kimber et al., 2003).
Anticancer Agent with High BBB Penetration
Sirisoma et al. (2009) discovered N-(4-methoxyphenyl)-N,2-dimethylquinazolin-4-amine as a potent apoptosis inducer and an efficacious anticancer agent with excellent blood-brain barrier penetration. This compound's properties underscore the potential of methoxy-substituted compounds in cancer therapy, especially for tumors within the central nervous system (Sirisoma et al., 2009).
Synthesis and Topical Drug Delivery
Rautio et al. (2000) synthesized novel morpholinyl- and methylpiperazinylacyloxyalkyl prodrugs of naproxen, evaluating their potential for topical drug delivery. This study provides insights into the synthesis strategies and the physicochemical properties required for effective drug delivery systems, highlighting the utility of morpholine derivatives in pharmaceutical development (Rautio et al., 2000).
Safety and Hazards
Properties
IUPAC Name |
4-(4-methoxy-2,3-dimethylphenyl)sulfonyl-2,6-dimethylmorpholine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23NO4S/c1-10-8-16(9-11(2)20-10)21(17,18)15-7-6-14(19-5)12(3)13(15)4/h6-7,10-11H,8-9H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DROKIYIEIHVQEJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CC(O1)C)S(=O)(=O)C2=C(C(=C(C=C2)OC)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.